Cas no 65967-20-6 (20-ethyl-4-(hydroxymethyl)-6,14,16-trimethoxyaconitane-1,7,8-triol)
65967-20-6 structure
Product Name:20-ethyl-4-(hydroxymethyl)-6,14,16-trimethoxyaconitane-1,7,8-triol
CAS No:65967-20-6
MF:C24H39NO7
MW:453.568968057632
CID:1705314
PubChem ID:181763
Update Time:2025-04-21
20-ethyl-4-(hydroxymethyl)-6,14,16-trimethoxyaconitane-1,7,8-triol Chemical and Physical Properties
Names and Identifiers
-
- 20-ethyl-4-(hydroxymethyl)-6,14,16-trimethoxyaconitane-1,7,8-triol
- Gigactonine
- Paniculine (Consolida)
- Oprea1_135784
- Q15411016
- BAS 01832198
- 11-ethyl-13-(hydroxymethyl)-4,6,18-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-8,9,16-triol
- Oprea1_818531
- 65967-20-6
- Paniculine
- Aconitane-1,7,8-triol, 20-ethyl-4-(hydroxymethyl)-6,14,16-trimethoxy-, (1alpha,6beta,14alpha,16beta)-
-
- Inchi： 1S/C24H39NO7/c1-5-25-10-21(11-26)7-6-15(27)23-13-8-12-14(30-2)9-22(28,16(13)17(12)31-3)24(29,20(23)25)19(32-4)18(21)23/h12-20,26-29H,5-11H2,1-4H3
- InChI Key： DKODPYKVVJKLFU-UHFFFAOYSA-N
- SMILES： OC12C(C3C4(CO)CCC(C3(C3CC5C(CC1(C3C5OC)O)OC)C2N(CC)C4)O)OC
Computed Properties
- Exact Mass: 453.27265258g/mol
- Monoisotopic Mass: 453.27265258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 798
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 13
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 112Ų
20-ethyl-4-(hydroxymethyl)-6,14,16-trimethoxyaconitane-1,7,8-triol Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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